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Compound of Interest

Compound Name: BPU17

Cat. No.: B15578675 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling BPU17, identified as Tetrabutylammonium Phosphate (CAS No. 5574-

97-0). Adherence to these procedures is critical to minimize risks and ensure operational

integrity.

Personal Protective Equipment (PPE) Requirements
The primary defense against exposure to BPU17 is the correct and consistent use of Personal

Protective Equipment. This substance is known to cause skin and serious eye irritation[1][2]. It

may also be hazardous upon ingestion or inhalation[3]. The following table summarizes the

recommended PPE for handling BPU17.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields.[3]

To protect against splashes

and dust particles that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves

(Nitrile rubber recommended).

[1]

To prevent skin contact which

can cause irritation.[1][3]

- Minimum layer thickness:

0.11 mm[1]

Provides a sufficient barrier

against the chemical.

- Break through time: 480

minutes[1]

Ensures protection for an

extended period of laboratory

work.

Body Protection
Laboratory coat or chemical-

resistant apron.

To protect against accidental

spills and contamination of

personal clothing.

Respiratory Protection

A dust respirator should be

used if dusts are generated.[3]

[4]

To prevent inhalation of

airborne particles, which may

be harmful.[3]

For large spills or insufficient

ventilation, a self-contained

breathing apparatus (SCBA) is

recommended.[3]

Provides a higher level of

respiratory protection in high-

exposure scenarios.

Experimental Protocols: Donning and Doffing of
PPE
Proper procedure for putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination and exposure.

Donning Sequence:
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Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Lab Coat: Put on a clean laboratory coat, ensuring it is fully buttoned.

Respiratory Protection (if required): If the procedure is likely to generate dust, put on a dust

respirator. Ensure a proper fit check is performed.

Eye and Face Protection: Put on safety goggles or glasses.

Gloves: Don chemical-resistant gloves, ensuring the cuffs of the gloves go over the sleeves

of the lab coat.[1][5]

Doffing Sequence:

Gloves: Remove gloves using a proper technique to avoid skin contact with the outer surface

of the glove.[5] Dispose of them in a designated waste container.

Gown/Lab Coat: Remove the lab coat by unbuttoning it and rolling it outwards, avoiding

contact with the contaminated exterior. Place it in a designated laundry or disposal bin.

Hand Hygiene: Wash hands thoroughly.

Eye and Face Protection: Remove safety goggles from the back to the front.

Respiratory Protection (if used): Remove the respirator without touching the front.

Final Hand Hygiene: Wash hands again thoroughly with soap and water.

Operational and Disposal Plans
Handling and Storage:

Use BPU17 in a well-ventilated area.[6][7]

Avoid the formation of dust.[6]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

Store away from strong oxidizing agents.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/tetrabutylammonium-phosphate.pdf
https://www.cdhfinechemical.com/images/product/msds/45_977003546_TETRABUTYLAMMONIUMDIHYDROGENPHOSPHATECASNO5574-97-0MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/45_977003546_TETRABUTYLAMMONIUMDIHYDROGENPHOSPHATECASNO5574-97-0MSDS.pdf
https://www.benchchem.com/product/b15578675?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=O61175&productDescription=TETRABUTYL+AMM+PHOSP+HPLC+5G&vendorId=VN00033897&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-TETRABUTYL-AMMONIUM-DIHYDROGEN-PHOSPHATE-CASNO-5574-97-6216B-EN.aspx
https://www.fishersci.com/store/msds?partNumber=O61175&productDescription=TETRABUTYL+AMM+PHOSP+HPLC+5G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O61175&productDescription=TETRABUTYL+AMM+PHOSP+HPLC+5G&vendorId=VN00033897&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-TETRABUTYL-AMMONIUM-DIHYDROGEN-PHOSPHATE-CASNO-5574-97-6216B-EN.aspx
https://www.fishersci.com/store/msds?partNumber=O61175&productDescription=TETRABUTYL+AMM+PHOSP+HPLC+5G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands and face thoroughly after handling.[2]

Disposal:

Dispose of waste and contaminated materials in suitable, closed containers.[1]

Follow all local, regional, and national regulations for chemical waste disposal.

Safety Workflow Diagram
The following diagram illustrates the decision-making process for the safe handling of BPU17,

from initial risk assessment to the final disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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